1-benzyl-3-[(E)-1-thiophen-2-ylethylideneamino]thiourea

• Molecular Formula: C14H15N3S2
• Molecular Weight: 289.4 g/mol
• IUPAC Name: 1-benzyl-3-[(E)-1-thiophen-2-ylethylideneamino]thiourea
• InChI: InChI=1S/C14H15N3S2/c1-11(13-8-5-9-19-13)16-17-14(18)15-10-12-6-3-2-4-7-12/h2-9H,10H2,1H3,(H2,15,17,18)/b16-11+
• InChI Key: IBHLZSUIUYTRFR-LFIBNONCSA-N
• Isomeric SMILES: C/C(=N\NC(=S)NCC1=CC=CC=C1)/C2=CC=CS2
• SMILES: CC(=NNC(=S)NCC1=CC=CC=C1)C2=CC=CS2

Description

1-(phenylmethyl)-3-(1-thiophen-2-ylethylideneamino)thiourea is a member of benzenes.

Scientific Research Applications

Chemosensing and Molecular Docking

• Acylthiourea derivatives, including compounds similar to 1-benzyl-3-[(E)-1-thiophen-2-ylethylideneamino]thiourea, have been studied for their chemosensing abilities. These compounds exhibit fluorescence emission and have potential applications in colorimetric and UV-visible titrations. Molecular docking studies have also suggested potential anti-inflammatory, antimalarial, and anti-tuberculosis activities for these compounds (Kalaiyarasi et al., 2019).

Structural and Vibrational Characterization

• Thiourea derivatives like 1-benzyl-3-furoyl-1-phenylthiourea have been characterized using techniques like vibrational spectroscopy, NMR, and X-ray diffraction. These studies provide insights into the molecular structures, electronic characterizations, and potential applications of these compounds (Lestard et al., 2015).

Corrosion Inhibition

• 1-Benzyl-3-phenyl-2-thiourea, a related compound, has been investigated as a steel corrosion inhibitor. The study used methods like potentiodynamic polarization, electrochemical impedance spectroscopy, and SEM analysis, indicating significant potential in protecting steel surfaces from corrosion (Dinh et al., 2021).

In-silico and In-vitro Biological Evaluation

• Thiourea derivatives have been synthesized and evaluated for their anti-radical scavenger properties and enzyme inhibition activities. These studies highlight the antioxidant properties and potential as enzyme inhibitors (Raza et al., 2022).

Antifungal and Yeast Activity

• Thiourea derivatives, such as N-benzoyl-N'-alkylthioureas, have been synthesized and tested for antifungal activities against organisms like Penicillium digitatum and Saccharomyces cerevisiae. These studies provide a basis for potential biomedical applications of these compounds (del Campo et al., 2004).

Glucose-6-Phosphatase Inhibition

• Thiourea derivatives have been evaluated for their inhibitory effect on glucose-6-phosphatase, showcasing potential applications in diabetic treatments (Naz et al., 2020).